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Compound of Interest

Compound Name:
4-bromo-1H-pyrazole-5-

carbaldehyde

Cat. No.: B1273095 Get Quote

Essential Safety and Handling Guide for 4-bromo-
1H-pyrazole-5-carbaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for handling 4-bromo-1H-pyrazole-5-carbaldehyde, including

operational and disposal plans.

Chemical Profile:

Property Value

Chemical Name 4-bromo-1H-pyrazole-5-carbaldehyde

CAS Number 287917-97-9

Molecular Formula C4H3BrN2O

Molecular Weight 174.99 g/mol

Appearance Solid (assumed based on similar compounds)

Hazards
Skin irritant, eye irritant, may cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE)
When handling 4-bromo-1H-pyrazole-5-carbaldehyde, a comprehensive PPE strategy is

crucial to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE based on safety data sheets of similar compounds.

Body Part Personal Protective Equipment (PPE)

Eyes/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US). A face shield may also be necessary for

splash protection.[2][3]

Skin

Wear protective gloves (inspected prior to use),

a lab coat, and consider fire/flame resistant and

impervious clothing. The selected protective

gloves have to satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374

derived from it.[2][4][5]

Respiratory

Use in a well-ventilated area. If exposure limits

are exceeded or irritation is experienced, a full-

face respirator with an appropriate cartridge

should be used.[2] For nuisance exposures, a

P95 (US) or P1 (EU EN 143) particle respirator

can be used.[3]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and the safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid contact with skin and eyes.[2][5]

Avoid the formation of dust and aerosols.[2]
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Wash hands thoroughly after handling.[5][6]

Use non-sparking tools to prevent ignition.[2]

Storage:

Store in a tightly closed container.[2][6]

Keep in a dry, cool, and well-ventilated place.[2][5]

Store away from incompatible materials such as strong oxidizing agents.[6][7]

First-Aid Measures
In the event of accidental exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2][6]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and seek medical

attention.[2][6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person and seek immediate

medical attention.[2]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is necessary to mitigate environmental

contamination and laboratory hazards.

Spill Containment:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Wear appropriate PPE as outlined above.

For solid spills, sweep up the material and place it into a suitable, closed container for

disposal. Avoid creating dust.[6][7]

Waste Disposal:

Dispose of the chemical and its container in accordance with local, regional, and national

hazardous waste regulations.[5][6]

Do not let the product enter drains or waterways.[5]

Chemical waste generators must ensure complete and accurate classification of the waste.

[6][8]

Experimental Workflow Visualization
To ensure procedural clarity and safety, the following diagrams illustrate the key workflows for

handling and disposing of 4-bromo-1H-pyrazole-5-carbaldehyde.
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Caption: Standard laboratory workflow for handling 4-bromo-1H-pyrazole-5-carbaldehyde.
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Spill Response Protocol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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